Cas no 139975-83-0 (1H-Imidazole, 5-bromo-2-methyl-1-[(4-methylphenyl)methyl]-4-nitro-)

• Product Name: 1H-Imidazole, 5-bromo-2-methyl-1-[(4-methylphenyl)methyl]-4-nitro-
• CAS No: 139975-83-0
• MF: C₁₂H₁₂BrN₃O₂
• MW: 310.14658164978
• CID: 1285325
• Update Time: 2024-08-03

1H-Imidazole, 5-bromo-2-methyl-1-[(4-methylphenyl)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-bromo-2-methyl-1-[(4-methylphenyl)methyl]-4-nitro-

• Inchi： 1S/C12H12BrN3O2/c1-8-3-5-10(6-4-8)7-15-9(2)14-12(11(15)13)16(17)18/h3-6H,7H2,1-2H3
• InChI Key： SJPONNFYTMZTRO-UHFFFAOYSA-N
• SMILES： C1(C)N(CC2=CC=C(C)C=C2)C(Br)=C([N+]([O-])=O)N=1

Computed Properties

• Exact Mass: 309.01136

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 417.8±35.0 °C(Predicted)
• PSA: 60.96
• pka: -0.69±0.60(Predicted)